molecular formula C9H14O4 B8644809 Ethyl 5-vinyl-1,3-dioxane-5-carboxylate

Ethyl 5-vinyl-1,3-dioxane-5-carboxylate

Cat. No.: B8644809
M. Wt: 186.20 g/mol
InChI Key: YAJCRLZPUDLIET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-vinyl-1,3-dioxane-5-carboxylate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14O4

Molecular Weight

186.20 g/mol

IUPAC Name

ethyl 5-ethenyl-1,3-dioxane-5-carboxylate

InChI

InChI=1S/C9H14O4/c1-3-9(8(10)13-4-2)5-11-7-12-6-9/h3H,1,4-7H2,2H3

InChI Key

YAJCRLZPUDLIET-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(COCOC1)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 5-(1-(tosyloxy)ethyl)-1,3-dioxane-5-carboxylate (20.7 g, 58 mmol) and DBU (25 mL) was heated at 140° C. for 3 h. After being cooled to rt, the reaction mixture was poured into ether (300 mL), and the organic layer was washed with brine (3×). The ether layer was dried over sodium sulfate, and concentrated in vacuo. The residue was purified by silica gel chromatography eluting with petroleum ether/ether 30:1 to 20:1 to give a crude product, which was distilled under reduced pressure (45-49° C./0.3 mbar) to afford the title compound (3.6 g, 33%) as colorless oil. 1H NMR (400 MHz, CDCl3) δ 1.29 (t, J=11.0 Hz, 3H), 3.70 (d, J=11.6 Hz, 2H), 4.25 (t, J=7.2 Hz, 2H), 4.44 (t, J=11.2 Hz, 2H), 4.71 (d, J=8.0 Hz, 1H), 4.95 (d, J=6.0 Hz, 1H), 5.24 (m, 1H), 5.27 (m, 1H), 5.65 (m, 1H). This 1H spectral data is in good agreement with that reported for the synthesis of the title compound, the which is described in Borremans, F. et al. Bull. Soc. Chim. Belg. 1976, 85, 681-696.
Name
ethyl 5-(1-(tosyloxy)ethyl)-1,3-dioxane-5-carboxylate
Quantity
20.7 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two
Yield
33%

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